Cas no 2228845-27-8 (3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid
• CAS No: 2228845-27-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 6255613
• PubChem ID: 165722765
• Update Time: 2025-11-01

3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid
• 2228845-27-8
• EN300-1754569

• Inchi： 1S/C10H15NO3/c1-6-7(2)14-8(11-6)5-10(3,4)9(12)13/h5H2,1-4H3,(H,12,13)
• InChI Key： JXWZOXZMQVKAAW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid

3-(Dimethyl-1,3-Oxazol-2-yl)-2,2-Dimethylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228845-27-8, known as 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dimethyl oxazole ring with a branched propanoic acid moiety. The oxazole ring, a five-membered heterocyclic structure containing one oxygen and one nitrogen atom, is a key feature of this molecule and contributes to its diverse chemical properties.

Recent studies have highlighted the potential of 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid in drug discovery and development. Researchers have explored its role as a lead compound in the design of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The molecule's ability to interact with specific biological targets, such as enzymes and receptors, makes it an intriguing candidate for further investigation.

The synthesis of 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving aldehydes or ketones and ammonia derivatives. The subsequent functionalization steps involve the introduction of the dimethyl groups and the propanoic acid moiety, which are critical for determining the molecule's physicochemical properties.

One of the most notable aspects of this compound is its biological activity. Experimental data suggest that it exhibits potent inhibitory effects against certain enzymes associated with inflammatory processes. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This property positions it as a potential candidate for the development of anti-inflammatory drugs.

In addition to its pharmacological applications, 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid has also been investigated for its role in material science. Its unique structure allows for the formation of stable complexes with metal ions, making it a promising material for applications in catalysis and sensing technologies.

The molecular structure of this compound plays a crucial role in determining its chemical reactivity and biological activity. The oxazole ring contributes to its aromaticity and stability, while the branched propanoic acid group enhances its solubility and bioavailability. These characteristics make it an ideal scaffold for further chemical modifications aimed at optimizing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid. These studies have provided insights into its electronic structure and interaction patterns with biological targets. For example, molecular docking simulations have revealed potential binding modes with key drug targets such as G-protein coupled receptors (GPCRs), suggesting new avenues for drug design.

In conclusion, 3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylpropanoic acid is a versatile compound with significant potential in various scientific domains. Its unique structure and diverse functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing both chemistry and medicine.